N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C16H17FN4O2S/c1-11(22)21(14-5-3-2-4-13(14)17)16-19-12(10-24-16)8-20-7-6-18-15(23)9-20/h2-5,10H,6-9H2,1H3,(H,18,23)
• InChI Key: MRCHDLOWSFXDRY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C1=CC=CC=C1F)C2=NC(=CS2)CN3CCNC(=O)C3
• Molecular Formula: C16H17FN4O2S
• Molecular Weight: 348.4 g/mol

Description

N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide, also known as FPTQ, is a chemical compound with potential applications in scientific research. FPTQ is a thiazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide involves the inhibition of CK2 activity. CK2 is a serine/threonine protein kinase that plays a crucial role in various cellular processes. N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide binds to the ATP-binding site of CK2 and inhibits its activity. This leads to the inhibition of downstream signaling pathways and the suppression of cell growth and proliferation.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide has been shown to have several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating the caspase-3 pathway. N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide has also been found to inhibit angiogenesis, which is the process of new blood vessel formation that is essential for tumor growth and metastasis. Additionally, N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide has been shown to have anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide has several advantages for lab experiments. It is a potent and selective inhibitor of CK2, which makes it a useful tool for studying the role of CK2 in various cellular processes. N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide has also been shown to have low toxicity in vitro and in vivo, which makes it a safe compound for use in lab experiments. However, one limitation of N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide is its poor solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for further research on N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide. One area of interest is the development of more potent and selective inhibitors of CK2 based on the structure of N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide. Another direction is the investigation of the potential therapeutic applications of N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide in other diseases besides cancer, such as inflammation and neurodegenerative disorders. Additionally, the development of novel drug delivery systems for N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide could improve its solubility and bioavailability, making it a more effective therapeutic agent.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide has been reported in several studies. One of the most commonly used methods involves the reaction of 2-fluoroaniline with 2-bromoacetylthiazole followed by the reaction with 1-(3-oxopiperazin-1-yl)methanamine. The resulting product is then subjected to further purification to obtain N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide.

Scientific Research Applications

N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide has been found to have potential applications in scientific research. It has been shown to inhibit the activity of the protein kinase CK2, which is involved in various cellular processes such as cell growth and differentiation. N-(2-fluorophenyl)-N-[4-[(3-oxopiperazin-1-yl)methyl]-1,3-thiazol-2-yl]acetamide has been reported to have anticancer activity in vitro and in vivo, and it has been suggested as a potential therapeutic agent for the treatment of cancer.